Cas no 125470-05-5 (Butanedioic acid, 2-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester)

Butanedioic acid, 2-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester structure

125470-05-5 structure

Product Name:Butanedioic acid, 2-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester

CAS No:125470-05-5

Molecular Formula:C₁₅H₂₀O₄

Molecular Weight:264.316905021667

CID:6625336

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Butanedioic acid, 2-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester Properties

Names and Identifiers

- Butanedioic acid, 2-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester
- InChIKey： ZVZVJDYXMTUDLY-UHFFFAOYSA-N
- Inchi： 1S/C15H20O4/c1-15(2,3)19-14(18)12(10-13(16)17)9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,17)
- SMILES： C(OC(C)(C)C)(=O)C(CC1=CC=CC=C1)CC(O)=O

Experimental Properties

Boiling Point: 391.1±30.0 °C(Predicted)
pka: 4.46±0.19(Predicted)
Density: 1.118±0.06 g/cm3(Predicted)

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